3,4-difluoro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C13H11F2N3O2/c14-10-4-3-9(8-11(10)15)13(20)16-6-7-18-12(19)2-1-5-17-18/h1-5,8H,6-7H2,(H,16,20)
• InChI Key: LHJIOQCOUGSPGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CCNC(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C13H11F2N3O2
• Molecular Weight: 279.24 g/mol

Description

3,4-difluoro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a member of the benzamide family and has a molecular formula of C15H12F2N2O2.

Scientific Research Applications

Synthesis and Chemical Properties

• Rh(III)-Catalyzed Alkenylation

  The synthesis of difluorinated benzamides, including compounds structurally related to 3,4-difluoro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide, has been explored through rhodium(III)-catalyzed alkenylation. This process demonstrates a broad substrate compatibility, good functional group tolerance, scalability, and high regioselectivity, offering new pathways for the creation of difluorinated molecules with potential pharmaceutical applications (Cui et al., 2023).

• Fluorinated Heterocycles Synthesis

  Exploring the nucleophilic vinylic substitution (S(N)V) reaction of gem-difluoroenamides, research has led to the synthesis of fluorinated heterocycles, including benzoxazines and benzoxazepin-5-ones. These findings underscore the unique electrophilic reactivity conferred by fluorine atoms at strategic positions, enabling the construction of novel fluorinated scaffolds for further pharmaceutical exploration (Meiresonne et al., 2015).

Applications in Drug Discovery

• Polysubstituted Pyridazinones Synthesis

  The development of 4,5,6-trifluoropyridazin-3(2H)-one as a scaffold for synthesizing polysubstituted and ring-fused pyridazinone systems highlights its utility in drug discovery. Sequential nucleophilic aromatic substitution processes allow for the creation of a variety of polyfunctional systems with potential therapeutic applications (Pattison et al., 2009).

• Rhodium-Catalyzed Coupling for Fluorinated Heterocycles

  A study on the synthesis of fluorinated heterocycles via rhodium(III)-catalyzed coupling of benzamides with 2,2-difluorovinyl tosylate demonstrates a method for generating diverse fluorinated structures. This research underscores the importance of fluorinated compounds in the pharmaceutical industry, offering a versatile approach to accessing novel fluorinated heterocycles (Wu et al., 2017).